![molecular formula C24H18ClN3O2S B2429315 4-chloro-N-(2-(4-phenoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide CAS No. 396719-98-5](/img/structure/B2429315.png)
4-chloro-N-(2-(4-phenoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
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Overview
Description
4-chloro-N-(2-(4-phenoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C24H18ClN3O2S and its molecular weight is 447.94. The purity is usually 95%.
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Scientific Research Applications
Thiophenylhydrazonoacetates in Heterocyclic Synthesis
Research by Mohareb, Sherif, Gaber, Ghabrial, and Aziz (2004) explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards various nitrogen nucleophiles to yield derivatives such as pyrazole, isoxazole, and pyrazolopyrimidine. This demonstrates the compound's utility in creating heterocyclic compounds with potential applications in material science, pharmaceuticals, and agrochemicals (Mohareb et al., 2004).
Anticancer and Antimicrobial Applications
The work by Hegazi, Mohamed, Dawood, and Badria (2010) on the synthesis of heterocycles from 1,4-dihydro-1-phenylindeno[1,2-c]pyrazole-3-carbohydrazide and their screening for cytotoxic activities highlights the relevance of structurally related compounds in developing potential anticancer agents. Their findings indicate that certain synthesized compounds exhibit significant cytotoxic potential (Hegazi et al., 2010).
Antimicrobial Activity of Heterocyclic Compounds
Gad-Elkareem, Abdel-fattah, and Elneairy (2011) studied the synthesis of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, revealing their antimicrobial activities. This suggests the potential of such compounds in addressing bacterial and fungal infections (Gad-Elkareem et al., 2011).
Antioxidant Additives for Lubricating Oils
Amer, Hassan, Moawad, and Shaker (2011) investigated the synthesis of thiazoles as antioxidant additives for lubricating oils, demonstrating the compound's application in enhancing the oxidative stability of industrial products (Amer et al., 2011).
Molecular Docking and Quantum Chemical Calculations
Viji, Balachandran, Babiyana, Narayana, and Saliyan (2020) performed molecular docking and quantum chemical calculations on a related compound, providing insights into its molecular structure, spectroscopic data, and potential biological effects. This study underscores the importance of computational methods in predicting the interactions and functionalities of complex organic molecules (Viji et al., 2020).
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes such as succinate dehydrogenase (sdh) in the mitochondrial respiratory chain .
Mode of Action
It’s suggested that the compound might interact with its target enzyme, possibly through hydrogen bonding and pi-pi interactions . This interaction could potentially inhibit the enzyme’s activity, leading to downstream effects.
Biochemical Pathways
This disruption could lead to a decrease in ATP production, affecting cellular energy metabolism .
Result of Action
Inhibition of sdh could potentially lead to a decrease in cellular energy production, affecting cell function and viability .
Properties
IUPAC Name |
4-chloro-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18ClN3O2S/c25-17-8-6-16(7-9-17)24(29)26-23-21-14-31-15-22(21)27-28(23)18-10-12-20(13-11-18)30-19-4-2-1-3-5-19/h1-13H,14-15H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTEIMEQDOAOEDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)OC4=CC=CC=C4)NC(=O)C5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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